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Compound of Interest

Compound Name: Leucokinin VIII

Cat. No.: B1574833

This document provides essential safety and logistical information for the proper disposal of
Leucokinin VIII, ensuring the safety of laboratory personnel and compliance with standard
laboratory practices. The following procedures are based on the Safety Data Sheet (SDS)
provided by LKT Laboratories, Inc. and are intended for researchers, scientists, and drug
development professionals.

Safety and Handling Precautions

According to the Safety Data Sheet, Leucokinin VIII is not classified as a hazardous
substance or mixture.[1] However, standard laboratory safety protocols should always be
followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and eye
protection, when handling Leucokinin VIII.[1]

e Avoid Contact: Avoid contact with skin and eyes, and prevent the formation of dust and
aerosols.[1]

o Ventilation: Use in a well-ventilated area.[1]
Step-by-Step Disposal Procedures
1. Unused or Expired Leucokinin VIII (Solid Form):

» Containerization: Keep the original Leucokinin VIII in its suitable, closed container for
disposal.[1]
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» Labeling: Ensure the container is clearly labeled as "Leucokinin VIII" for waste disposal.

e Waste Stream: Dispose of the container in the non-hazardous chemical waste stream.
Follow your institution's specific guidelines for non-hazardous solid chemical waste.

2. Contaminated Labware and PPE:

o Gloves: Dispose of contaminated gloves after use in accordance with applicable laws and
good laboratory practices. Place them in the appropriate laboratory waste container.

o Other Labware (e.g., pipette tips, tubes): Any labware that has come into contact with
Leucokinin VIl should be disposed of in the designated solid laboratory waste containers.

3. Solutions Containing Leucokinin VIII:
o Solubility: Leucokinin VIl is soluble in water.

» Disposal of Aqueous Solutions: While not classified as hazardous, it is best practice to avoid
disposing of chemical solutions down the sanitary sewer unless explicitly permitted by your
institution's environmental health and safety (EHS) office. Collect aqueous solutions of
Leucokinin VIl in a clearly labeled, sealed container for liquid chemical waste. Consult your
institution's guidelines for the disposal of non-hazardous aqueous waste.

Chemical and Physical Properties

Property Value

Chemical Formula C42H52N10011
Molecular Weight 872.94 g/mol
Appearance Solid

Purity >95%

Solubility Soluble in water
Storage Temperature -20°C

Disposal Workflow
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Caption: Logical workflow for the proper disposal of Leucokinin VIII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1574833?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574833?utm_src=pdf-body
https://www.benchchem.com/product/b1574833?utm_src=pdf-custom-synthesis
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718294367000015905148635208291400/L1981_MSDS.pdf
https://www.benchchem.com/product/b1574833#leucokinin-viii-proper-disposal-procedures
https://www.benchchem.com/product/b1574833#leucokinin-viii-proper-disposal-procedures
https://www.benchchem.com/product/b1574833#leucokinin-viii-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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